Cas no 90484-59-6 (3,5-dibromo-4-acetamidobenzoic acid)

3,5-Dibromo-4-acetamidobenzoic acid is a brominated aromatic compound featuring both acetamido and carboxylic acid functional groups. Its distinct structure makes it a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of bromine atoms enhances its reactivity in electrophilic substitution and coupling reactions, while the carboxylic acid group allows for further derivatization. This compound is characterized by its high purity and stability, ensuring consistent performance in synthetic applications. Its utility in constructing complex molecular frameworks underscores its importance in research and industrial chemistry. Proper handling and storage are recommended due to its potential sensitivity to light and moisture.
3,5-dibromo-4-acetamidobenzoic acid structure
90484-59-6 structure
Product Name:3,5-dibromo-4-acetamidobenzoic acid
CAS No:90484-59-6
MF:C9H7Br2NO3
MW:336.964781045914
MDL:MFCD06208853
CID:3035481
PubChem ID:129963156
Update Time:2025-06-08

3,5-dibromo-4-acetamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-acetylamino-3,5-dibromo-benzoic acid
    • 4-Acetylamino-3,5-dibrom-benzoesaeure; 3.5-Dibrom-4-acetamino-benzoesaeure; 3.5-Dibrom-4-acetamido-benzoesaeure
    • 3,5-dibromo-4-acetamidobenzoic acid
    • EN300-23644656
    • 90484-59-6
    • MDL: MFCD06208853
    • Inchi: 1S/C9H7Br2NO3/c1-4(13)12-8-6(10)2-5(9(14)15)3-7(8)11/h2-3H,1H3,(H,12,13)(H,14,15)
    • InChI Key: AZBQOFQDWRIYQW-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C(=O)O)C=C(C=1NC(C)=O)Br

Computed Properties

  • Exact Mass: 334.87900
  • Monoisotopic Mass: 334.87927Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 260
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 66.4Ų

Experimental Properties

  • PSA: 66.40000
  • LogP: 2.94120

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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